Cas no 2639460-73-2 (tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate)

• Product Name: tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate
• CAS No: 2639460-73-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5642838
• PubChem ID: 165902001
• Update Time: 2025-05-19

tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• 2639460-73-2
• EN300-28229514
• tert-butyl 2-[(4,4-dimethylpyrrolidin-3-yl)oxy]acetate
• tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)7-15-9-6-13-8-12(9,4)5/h9,13H,6-8H2,1-5H3
• InChI Key： LUZNPFDEMHEBES-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC(C)(C)C)C1CNCC1(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate

Introduction to Tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate (CAS No. 2639460-73-2)

Tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate, identified by the chemical compound code CAS No. 2639460-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a tert-butyl group and a pyrrolidinyl moiety linked through an oxygenated acetic acid backbone. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate is meticulously designed to facilitate its role as a building block in synthetic chemistry. The tert-butyl group, known for its steric hindrance and stability, enhances the compound's utility in protecting reactions and as a precursor for more complex molecules. Meanwhile, the 4,4-dimethylpyrrolidin-3-yl moiety introduces a rigid cyclic structure that can influence the conformational flexibility and binding affinity of downstream derivatives.

In recent years, there has been growing interest in the development of bioactive molecules incorporating nitrogen-containing heterocycles, such as pyrrolidines, due to their prevalence in biologically relevant compounds. The pyrrolidinyl scaffold in tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate aligns with this trend, offering a platform for designing molecules with potential pharmacological activity. For instance, derivatives of this compound have been explored as modulators of enzyme activity and as scaffolds for drug-like molecules targeting neurological disorders.

One of the most compelling aspects of tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate is its versatility in synthetic transformations. The oxygenated acetic acid group provides a reactive site for esterification, amidation, and other coupling reactions, enabling the facile introduction of additional functional groups. This adaptability has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures efficiently.

The chemical properties of this compound are further enhanced by its solubility characteristics. Being relatively soluble in organic solvents such as dichloromethane and tetrahydrofuran (THF), it can be easily handled and incorporated into various synthetic protocols without significant purification challenges. This feature is particularly advantageous in large-scale synthesis where purity and yield are critical factors.

Recent advancements in computational chemistry have also highlighted the potential of tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate as a starting material for structure-based drug design. Molecular modeling studies indicate that derivatives of this compound can interact with biological targets through multiple binding modes, increasing the likelihood of achieving potent and selective pharmacological effects. Such insights have spurred interest in exploring its applications in the development of small-molecule drugs.

In the realm of pharmaceutical research, the compound has been utilized in the synthesis of novel analogs with improved pharmacokinetic profiles. By leveraging its structural features, researchers have been able to develop molecules with enhanced metabolic stability and reduced toxicity. These efforts underscore the importance of tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate as a key intermediate in modern drug discovery pipelines.

The synthetic methodologies employed in producing this compound exemplify the intersection of traditional organic chemistry and modern catalytic techniques. Transition-metal-catalyzed reactions have been particularly useful in constructing the pyrrolidinyl ring system efficiently. Such approaches not only improve yield but also minimize waste generation, aligning with green chemistry principles.

As research continues to evolve, the applications of tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate are expected to expand into new areas. For instance, its potential use in material science and agrochemicals remains an untapped frontier. The unique combination of structural features makes it a promising candidate for developing advanced materials with tailored properties.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at uncovering new synthetic pathways and expanding its utility across multiple domains. As scientists continue to explore its potential, it is likely that tert-butyl 2-(4,4-dimethylpyrrolidin-3-yl)oxyacetate will play an increasingly significant role in advancing chemical innovation.